Cas no 20845-22-1 (Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate)

• Product Name: Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• CAS No: 20845-22-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD22581562
• CID: 1036586
• PubChem ID: 12342666
• Update Time: 2025-10-17

Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• Methyl 1-Methyl-6-oxo-1.6-dihydropyridine-2-carboxylate
• methyl 1-methyl-6-oxopyridine-2-carboxylate
• 1,2-Dihydro-6-methoxycarbonyl-1-methyl-2-oxopyridin
• 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid methyl ester
• 1-methyl-6-oxo-1,6-dihydro-pyridine-2-carboxylic acid methyl ester
• 2-Pyridinecarboxylic acid, 1,6-dihydro-1-methyl-6-oxo-, methyl ester
• 6-methoxycarbonyl-1-methyl-2(1H)-pyridone
• AK130484
• CTK0J8345
• KB-254911
• Methyl-1-methyl-2-ox
• SureCN2413275
• A879392
• INFQCCFXGFIXCI-UHFFFAOYSA-N
• SCHEMBL2413275
• AKOS016014095
• Methyl1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• Methyl 1-methyl-6-oxo-1 pound not6-dihydropyridine-2-carboxylate
• SB53439
• CS-0080850
• EN300-208558
• 20845-22-1
• MFCD22581562
• AS-43442
• DTXSID00492224

• MDL： MFCD22581562
• Inchi： 1S/C8H9NO3/c1-9-6(8(11)12-2)4-3-5-7(9)10/h3-5H,1-2H3
• InChI Key： INFQCCFXGFIXCI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(N1C)=O)=O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 327.8±35.0 °C at 760 mmHg
• Flash Point: 152.1±25.9 °C
• PSA: 46.61

Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate

Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 20845-22-1): An Overview

Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 20845-22-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as nicotinoylmethyl methyl ester, is a derivative of nicotinic acid and has been the subject of extensive research due to its potential therapeutic properties and structural uniqueness.

The chemical structure of Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate consists of a pyridine ring with a methyl group at the 1-position and a carboxylate ester at the 2-position. The presence of the methyl group and the carboxylate ester contributes to its unique reactivity and biological activity. This compound is synthesized through various methods, including the esterification of nicotinic acid with methanol in the presence of an acid catalyst.

Recent studies have highlighted the potential of Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate in the development of novel drugs for various diseases. One notable area of research is its role as a precursor in the synthesis of vitamin B3 analogs. Vitamin B3, or niacin, is essential for numerous biological processes, including energy metabolism and DNA repair. The ability to modify the structure of nicotinic acid derivatives opens up new avenues for enhancing their therapeutic efficacy and reducing side effects.

In addition to its use in vitamin B3 analog synthesis, Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate has shown promise in the treatment of cardiovascular diseases. Studies have demonstrated that this compound can modulate lipid metabolism and reduce inflammation, which are key factors in the development of atherosclerosis and other cardiovascular conditions. The mechanism by which it exerts these effects is not yet fully understood but is believed to involve interactions with specific receptors and signaling pathways.

The pharmacokinetic properties of Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate have also been investigated. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. However, more studies are needed to fully characterize its metabolism and potential drug interactions.

Clinical trials involving Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and suggest that this compound has the potential to be developed into a new class of drugs for treating cardiovascular diseases.

Beyond its therapeutic applications, Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate is also used as an intermediate in organic synthesis. Its reactivity and functional groups make it a valuable building block for constructing more complex molecules with diverse biological activities. This versatility has led to its widespread use in academic research laboratories and industrial settings.

In conclusion, Methyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 20845-22-1) is a multifaceted compound with significant potential in both pharmaceutical research and organic synthesis. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of disease biology and developing new therapeutic strategies.